molecular formula C18H21ClN2O2 B247990 3-[benzyl(2-hydroxyethyl)amino]-N-(3-chlorophenyl)propanamide

3-[benzyl(2-hydroxyethyl)amino]-N-(3-chlorophenyl)propanamide

Cat. No. B247990
M. Wt: 332.8 g/mol
InChI Key: BNMZSFIAOLSMFW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[benzyl(2-hydroxyethyl)amino]-N-(3-chlorophenyl)propanamide, also known as BCPA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. BCPA belongs to the class of amides and is structurally similar to other compounds that have been studied for their medicinal properties.

Mechanism of Action

The mechanism of action of 3-[benzyl(2-hydroxyethyl)amino]-N-(3-chlorophenyl)propanamide is not fully understood, but it is believed to act on the endocannabinoid system. 3-[benzyl(2-hydroxyethyl)amino]-N-(3-chlorophenyl)propanamide has been shown to inhibit the activity of fatty acid amide hydrolase (FAAH), an enzyme that breaks down endocannabinoids in the body. By inhibiting FAAH, 3-[benzyl(2-hydroxyethyl)amino]-N-(3-chlorophenyl)propanamide increases the levels of endocannabinoids in the body, which can lead to anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
3-[benzyl(2-hydroxyethyl)amino]-N-(3-chlorophenyl)propanamide has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to induce apoptosis in cancer cells. 3-[benzyl(2-hydroxyethyl)amino]-N-(3-chlorophenyl)propanamide has been found to inhibit the activity of FAAH, leading to increased levels of endocannabinoids in the body. This increase in endocannabinoids can lead to reduced inflammation and pain.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[benzyl(2-hydroxyethyl)amino]-N-(3-chlorophenyl)propanamide in lab experiments is its ability to inhibit FAAH, which can lead to increased levels of endocannabinoids in the body. This can be useful in studying the effects of endocannabinoids on various physiological processes. However, one limitation of using 3-[benzyl(2-hydroxyethyl)amino]-N-(3-chlorophenyl)propanamide is its potential toxicity. 3-[benzyl(2-hydroxyethyl)amino]-N-(3-chlorophenyl)propanamide has been shown to be toxic to some cell types at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 3-[benzyl(2-hydroxyethyl)amino]-N-(3-chlorophenyl)propanamide. One area of interest is its potential use as an anti-cancer agent. Further studies are needed to determine the efficacy of 3-[benzyl(2-hydroxyethyl)amino]-N-(3-chlorophenyl)propanamide in inducing apoptosis in cancer cells and its potential use in cancer therapy. Another area of interest is the potential use of 3-[benzyl(2-hydroxyethyl)amino]-N-(3-chlorophenyl)propanamide in the treatment of pain and inflammation-related disorders. Further studies are needed to determine the optimal dosage and administration route for 3-[benzyl(2-hydroxyethyl)amino]-N-(3-chlorophenyl)propanamide in these conditions. Additionally, further studies are needed to determine the safety and toxicity profile of 3-[benzyl(2-hydroxyethyl)amino]-N-(3-chlorophenyl)propanamide in humans.

Synthesis Methods

The synthesis of 3-[benzyl(2-hydroxyethyl)amino]-N-(3-chlorophenyl)propanamide involves the reaction of 3-chlorobenzoyl chloride with benzyl(2-hydroxyethyl)amine in the presence of triethylamine. The resulting product is then treated with propanoic acid to form 3-[benzyl(2-hydroxyethyl)amino]-N-(3-chlorophenyl)propanamide. This synthesis method has been optimized by researchers to obtain high yields of pure 3-[benzyl(2-hydroxyethyl)amino]-N-(3-chlorophenyl)propanamide.

Scientific Research Applications

3-[benzyl(2-hydroxyethyl)amino]-N-(3-chlorophenyl)propanamide has been studied for its potential therapeutic properties in various scientific research studies. It has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders. 3-[benzyl(2-hydroxyethyl)amino]-N-(3-chlorophenyl)propanamide has also been studied for its potential use as an anti-cancer agent due to its ability to induce apoptosis in cancer cells.

properties

Product Name

3-[benzyl(2-hydroxyethyl)amino]-N-(3-chlorophenyl)propanamide

Molecular Formula

C18H21ClN2O2

Molecular Weight

332.8 g/mol

IUPAC Name

3-[benzyl(2-hydroxyethyl)amino]-N-(3-chlorophenyl)propanamide

InChI

InChI=1S/C18H21ClN2O2/c19-16-7-4-8-17(13-16)20-18(23)9-10-21(11-12-22)14-15-5-2-1-3-6-15/h1-8,13,22H,9-12,14H2,(H,20,23)

InChI Key

BNMZSFIAOLSMFW-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)CN(CCC(=O)NC2=CC(=CC=C2)Cl)CCO

Canonical SMILES

C1=CC=C(C=C1)CN(CCC(=O)NC2=CC(=CC=C2)Cl)CCO

Origin of Product

United States

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